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Compound Name: 2-Coumaranone-1-L

Cat. No.: B10819153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azoxystrobin, a broad-spectrum systemic fungicide, is a prominent member of the strobilurin

class. Its fungicidal activity arises from the inhibition of mitochondrial respiration by binding to

the Quinone outside (Qo) site of the cytochrome bc1 complex, which blocks electron transport

and halts ATP synthesis.[1] The active isomer, (E)-azoxystrobin, is the primary target of

synthesis. This document provides detailed application notes and protocols for the synthesis of

azoxystrobin, commencing from the readily available starting material, 2-coumaranone (also

known as benzofuran-2(3H)-one).[2]

The synthesis of azoxystrobin is a multi-step process that typically involves the preparation of

two key fragments that are subsequently coupled.[1] This guide will focus on a convergent

synthesis pathway where 2-coumaranone is utilized as a precursor for the phenylacrylate

moiety of azoxystrobin.

Synthetic Pathway Overview
The overall synthetic strategy involves the conversion of 2-coumaranone into a key

intermediate, methyl (E)-2-(2-hydroxyphenyl)-3-methoxyacrylate. This intermediate is then

coupled with a second key fragment, 4-chloro-6-(2-cyanophenoxy)pyrimidine, to yield the final

product, azoxystrobin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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